Cas no 871335-85-2 (4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine)
871335-85-2 structure
Product Name:4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine
CAS No:871335-85-2
MF:C6H5ClN4
MW:168.583698987961
MDL:MFCD16249846
CID:1119933
PubChem ID:58931410
Update Time:2025-04-20
4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3-methyl-1H-Pyrazolo[3,4-d]pyrimidine
- 4-CHLORO-3-METHYL-1H-PYRAZOLO(3,4-D)PYRIMIDINE
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-3-methyl-
- AK173887
- 4-chloro-3-methyl-2H-pyrazolo[3,4-d]pyrimidine
- XFDFMJYQFBHDMF-UHFFFAOYSA-N
- FCH1180298
- SB16098
- AX8271219
- MFCD16249846
- SCHEMBL1128551
- WJB33585
- EN300-1696643
- DS-8531
- CS-0050926
- Z1255463449
- 871335-85-2
- AKOS022711787
- DB-358052
- 4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine
-
- MDL: MFCD16249846
- Inchi: 1S/C6H5ClN4/c1-3-4-5(7)8-2-9-6(4)11-10-3/h2H,1H3,(H,8,9,10,11)
- InChI Key: XFDFMJYQFBHDMF-UHFFFAOYSA-N
- SMILES: ClC1C2C(N=CN=1)=NNC=2C
Computed Properties
- Exact Mass: 168.0202739g/mol
- Monoisotopic Mass: 168.0202739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5
- XLogP3: 1.5
4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Inert atmosphere,2-8°C
4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C374813-10mg |
4-chloro-3-methyl-1h-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C374813-50mg |
4-chloro-3-methyl-1h-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C374813-100mg |
4-chloro-3-methyl-1h-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 100mg |
$ 320.00 | 2022-04-01 | ||
| ChemScence | CS-0050926-100mg |
4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 100mg |
$198.0 | 2022-04-26 | ||
| ChemScence | CS-0050926-250mg |
4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 250mg |
$330.0 | 2022-04-26 | ||
| ChemScence | CS-0050926-1g |
4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 1g |
$990.0 | 2022-04-26 | ||
| Chemenu | CM151754-100mg |
4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 95+% | 100mg |
$207 | 2021-08-05 | |
| Chemenu | CM151754-250mg |
4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 95+% | 250mg |
$286 | 2021-08-05 | |
| Chemenu | CM151754-1g |
4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 95+% | 1g |
$829 | 2021-08-05 | |
| Chemenu | CM151754-250mg |
4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine |
871335-85-2 | 95%+ | 250mg |
$*** | 2023-05-29 |
4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:871335-85-2)4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine
Order Number:A862779
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:37
Price ($):165.0/444.0
Email:sales@amadischem.com
4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
871335-85-2 (4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine) Related Products
- 1211585-29-3(4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine)
- 1211522-68-7(4,6-Dichloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine)
- 5399-92-8(4-Chloro-1H-pyrazolo[3,4-d]pyrimidine)
- 853681-05-7(4-chloro-3-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidine)
- 1337881-57-8(4-chloro-3-methyl-1h-pyrazolo[3,4-d]pyrimidin-6-amine)
- 871254-63-6(6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine)
- 1004991-91-6(4-Chloro-1H-pyrazolo3,4-d-pyrimidine-3-carbonitrile)
- 1172110-49-4(6-chloro-3-methyl-1H-pyrazolo3,4-dpyrimidine hydrochloride)
- 189116-36-7(5-Chloro-2-methylpyrazolo[1,5-a]pyrimidine)
- 87412-89-3(4-Chloro-1,3-dimethyl-1H-pyrazolo3,4-Dpyrimidine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:871335-85-2)4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine
Purity:99%/99%
Quantity:250mg/1g
Price ($):165.0/444.0